2-(2-Benzyloxyphenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 4-fluoro-2-(2-phenylmethoxyphenyl)benzoic acid
• InChI: InChI=1S/C20H15FO3/c21-15-10-11-17(20(22)23)18(12-15)16-8-4-5-9-19(16)24-13-14-6-2-1-3-7-14/h1-12H,13H2,(H,22,23)
• InChI Key: QLTJGLAXUWSZMH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=CC=C2C3=C(C=CC(=C3)F)C(=O)O
• Molecular Formula: C20H15FO3
• DSSTOX Substance ID: DTXSID80692189
• Molecular Weight: 322.3 g/mol
• CAS RN: 1261911-40-3

Description

2-(2-Benzyloxyphenyl)-4-fluorobenzoic acid (also known as 2-Benzyloxy-4-fluorobenzoic acid or BFBA) is a compound that is widely used in scientific research. It is an aromatic organic compound with a molecular weight of 244.23 g/mol, and it is a white crystalline solid with a melting point of 212-213 °C. BFBA has a variety of uses in scientific research, including in organic chemistry, biochemistry, and pharmacology.

Mechanism of Action

BFBA acts as a catalyst in the synthesis of various organic compounds, biomolecules, and drugs. It catalyzes the reaction of various reactants by forming an intermediate complex, which then undergoes a rearrangement to form the desired product.
Biochemical and Physiological Effects
BFBA has no known biochemical or physiological effects, as it is not a biologically active compound.

Advantages and Limitations for Lab Experiments

The main advantage of using BFBA in lab experiments is its low cost and availability. It is also relatively easy to synthesize, and it is a versatile reagent or catalyst for a variety of reactions. However, it may not be the most suitable reagent or catalyst for all types of reactions, and it may not always be the most efficient or cost-effective option.

Future Directions

Future research on BFBA may focus on improving the efficiency of its synthesis, as well as exploring new applications for it in organic chemistry, biochemistry, and pharmacology. Additionally, further research could be conducted to explore its potential toxicity and environmental impact, as well as its potential to interact with other compounds or drugs. Finally, research could also be conducted to explore new methods for the synthesis of BFBA, such as using alternative catalysts or solvents.

Synthesis Methods

BFBA can be synthesized in a two-step process. The first step involves the reaction of benzyl bromide with potassium fluoride in the presence of a base, such as sodium hydroxide or potassium hydroxide, to form the corresponding benzyl fluoride. The second step involves the reaction of the benzyl fluoride with 4-fluorobenzoic acid in the presence of an acid, such as hydrochloric acid or sulfuric acid, to form BFBA.

Scientific Research Applications

BFBA is widely used in scientific research as a reagent or catalyst in organic chemistry, biochemistry, and pharmacology. In organic chemistry, BFBA is used as a reagent in the synthesis of various organic compounds, such as amines, alcohols, and esters. In biochemistry, BFBA is used as a reagent in the synthesis of various biomolecules, such as proteins, peptides, and nucleic acids. In pharmacology, BFBA is used as a catalyst in the synthesis of various drugs, such as antibiotics, anti-cancer drugs, and anti-inflammatory drugs.